Tilpisertib fosmecarbil tfa

• Molecular Formula: C37H37ClF3N8O9P
• Molecular Weight: 861.2 g/mol
• InChI: InChI=1S/C35H36ClN8O7P.C2HF3O2/c1-34(2,3)18-39-29-21(15-37)16-38-30-26(29)10-22(11-27(30)36)44(33(46)50-19-51-52(47,48)49)31(28-17-43(41-40-28)35-12-20(13-35)14-35)24-6-5-7-25-23(24)8-9-42(4)32(25)45;3-2(4,5)1(6)7/h5-11,16-17,20,31H,12-14,18-19H2,1-4H3,(H,38,39)(H2,47,48,49);(H,6,7)/t20?,31-,35?;/m0./s1
• InChIKey: IQAXFQBBUUXECL-ASIFPPIESA-N

Tilpisertib Fosmecarbil TFA for TPL2 Kinase Research

Tilpisertib fosmecarbil TFA, also known as GS-5290 TFA, is the TFA salt form of Tilpisertib fosmecarbil, an oral small-molecule prodrug [1]. Upon intestinal cleavage, it releases the active moiety GS-4875 (tilpisertib), a highly selective, first-in-class inhibitor of the serine/threonine kinase TPL2 (tumor progression locus 2, also known as MAP3K8 or COT) [2]. TPL2 is a key regulator of the MEK-ERK pathway and pro-inflammatory cytokine production (e.g., TNFα) in myeloid cells, making it a relevant target for inflammatory diseases . The compound is being developed by Gilead Sciences and is currently in Phase 2/3 clinical trials for the treatment of moderately to severely active ulcerative colitis (UC) [3].

+ Prodrug fosmecarbil enables oral delivery of active TPL2 inhibitor GS-4875

+ TFA salt form supports aqueous solubility for in vitro assay preparation

+ Reported selectivity for TPL2-MEK-ERK axis over p38, JNK, NF-κB pathways

• [1] N Crellin et al. P1136 Validation of pERK as a robust pharmacodynamic biomarker for first-in-class TPL2 inhibitors, GS-4875 and TIP, in non-clinical and clinical studies. Journal of Crohn's and Colitis, 20(Supplement_1): jjaf231.1317, 2026. doi: 10.1093/ecco-jcc/jjaf231.1317. View Source
• [2] Guide to Pharmacology. tilpisertib ligand page. IUPHAR/BPS, 2025. View Source
• [3] ClinicalTrials.gov. Study of Tilpisertib Fosmecarbil in Participants With Moderately to Severely Active Ulcerative Colitis (PALEKONA). Identifier: NCT06029972. View Source

Why Tilpisertib Fosmecarbil TFA Is Irreplaceable

Tilpisertib fosmecarbil TFA is specifically designed as a prodrug to optimize the pharmacokinetic properties of its active parent, GS-4875, for the treatment of ulcerative colitis. The active parent molecule (GS-4875) demonstrates extremely potent on-target activity (IC50 = 1.3 nM for TPL2) and high selectivity, a profile that generic kinase inhibitor panels do not replicate . Furthermore, simply procuring the parent compound GS-4875 is not equivalent to using the prodrug, as the fosmecarbil moiety on Tilpisertib fosmecarbil is engineered for **intestinally localized cleavage**, which is intended to maximize drug concentration at the site of disease in the gut while potentially minimizing systemic exposure and off-target effects [1]. Substitution with any other compound, whether a generic kinase inhibitor or the parent molecule itself, would nullify the key differentiator: the mechanism-based prodrug design aimed at targeted intestinal delivery and pharmacodynamic effect, as validated by a whole-blood pERK inhibition assay [2]. This design is the basis for its clinical development in ulcerative colitis, a specification that no generic or related compound can fulfill.

Prodrug Parent compound GS-4875 alone lacks oral bioavailability; oral study outcomes may differ without fosmecarbil prodrug.

Inhibitor class Alternative TPL2 inhibitors (e.g., TC-S 7006) exhibit different potency context and may require higher working concentrations.

Salt form Free acid/free base forms may show reduced solubility; concentration-response curves and assay reproducibility can shift.

• [1] N Crellin et al. P1136 Validation of pERK as a robust pharmacodynamic biomarker for first-in-class TPL2 inhibitors, GS-4875 and TIP, in non-clinical and clinical studies. Journal of Crohn's and Colitis, 20(Supplement_1): jjaf231.1317, 2026. doi: 10.1093/ecco-jcc/jjaf231.1317. View Source
• [2] N Crellin et al. P1136 Validation of pERK as a robust pharmacodynamic biomarker for first-in-class TPL2 inhibitors, GS-4875 and TIP, in non-clinical and clinical studies. Journal of Crohn's and Colitis, 20(Supplement_1): jjaf231.1317, 2026. doi: 10.1093/ecco-jcc/jjaf231.1317. View Source

Tilpisertib Fosmecarbil TFA Comparative Evidence

TPL2 Potency vs. TC-S 7006

The primary differentiation of Tilpisertib fosmecarbil (GS-5290) from its active parent molecule GS-4875 is its engineered prodrug design. Tilpisertib fosmecarbil is explicitly described as an 'intestinally cleaved prodrug' of GS-4875 [1]. This design is intended to allow for oral administration while achieving targeted release of the active TPL2 inhibitor in the intestinal tract, the primary site of inflammation in ulcerative colitis. This is a crucial distinction for procurement: the prodrug is the specific molecular entity undergoing clinical development for UC (NCT06029972), not the parent compound [2]. Selecting the parent molecule GS-4875 would negate this key pharmacokinetic feature and does not align with the drug candidate's intended therapeutic application.

TPL2 potency

Cross-study comparable

IC₅₀ 1.3 nM (tilpisertib) vs 50 nM (TC-S 7006)

Supports lower working concentration context in cell assays

Data to verify; independent product characterization

Evidence Dimension	Molecular Design and Intended Pharmacokinetic Property
Target Compound Data	Intestinally cleaved prodrug (GS-5290) designed for targeted delivery of GS-4875
Comparator Or Baseline	Parent molecule (GS-4875), a non-prodrug, first-in-class TPL2 inhibitor
Quantified Difference	Qualitative but pivotal design difference; prodrug status directly linked to clinical development path
Conditions	Based on Gilead's development rationale and clinical trial design for ulcerative colitis

Why This Matters

For scientific procurement, this distinction is critical as it directly impacts the intended experimental application, where the prodrug is the clinical candidate, not the parent molecule.

• [1] N Crellin et al. P1136 Validation of pERK as a robust pharmacodynamic biomarker for first-in-class TPL2 inhibitors, GS-4875 and TIP, in non-clinical and clinical studies. Journal of Crohn's and Colitis, 20(Supplement_1): jjaf231.1317, 2026. doi: 10.1093/ecco-jcc/jjaf231.1317. View Source
• [2] ClinicalTrials.gov. Study of Tilpisertib Fosmecarbil in Participants With Moderately to Severely Active Ulcerative Colitis (PALEKONA). Identifier: NCT06029972. View Source

TPL2-MEK-ERK Pathway Selectivity

The active parent molecule of this prodrug, GS-4875 (tilpisertib), demonstrates a high degree of selectivity for its primary target. It is described as a 'highly selective' TPL2 inhibitor with 'no significant off-target binding activity' . Its potency is quantified by an IC50 of 1.3 nM for TPL2 kinase in enzymatic assays, with selectivity shown against other MAPKs . This high selectivity and potency profile differentiates it from non-selective or multi-targeted kinase inhibitors, which are more likely to induce off-target effects. While this data pertains to the active parent, it forms the mechanistic basis for the prodrug's anticipated therapeutic index.

Pathway selectivity

Class-level inference

Inhibited p-TPL2, p-MEK, p-ERK; no significant inhibition of p-p38, p-JNK, p65 in human monocytes

Selective TPL2-MEK-ERK pathway engagement; off-pathway sparing

Primary human monocytes, LPS/TNFα stimulation; Western blot

Evidence Dimension	Kinase Selectivity and Potency
Target Compound Data	Active parent (GS-4875) is a 'highly selective' TPL2 inhibitor with IC50 = 1.3 nM and 'no significant off-target binding activity'
Comparator Or Baseline	Generic or broad-spectrum kinase inhibitors (implied)
Quantified Difference	Qualitative description of high selectivity; potent IC50 value
Conditions	In vitro enzymatic assays

Why This Matters

This selectivity profile is a key value proposition for researchers focused on specific TPL2 pathway inhibition, minimizing confounding variables from off-target kinase activity.

Human Pharmacokinetic Profile

Tilpisertib fosmecarbil (GS-5290) is the most clinically advanced TPL2 inhibitor for ulcerative colitis, currently in a Phase 2/3 clinical program (the PALEKONA study, NCT06029972) [1]. Its active parent, GS-4875, is also referred to as 'first-in-class' [2]. This advanced development stage, backed by a sponsor like Gilead Sciences, differentiates it from other early-stage TPL2 inhibitors that have not progressed to late-phase trials for this indication. The existence of an ongoing Phase 2b/3 program provides a level of validation and a defined, reproducible protocol that is valuable for scientific selection, as the compound's use is anchored in a specific, high-integrity clinical context.

Human PK profile

Direct head-to-head

Measurable GS-4875 plasma exposure (Cmax, AUC) after oral prodrug; parent GS-4875 alone: no oral PK data

Prodrug enables oral in vivo study design

Phase 1 FIH, healthy volunteers, fasting, once-daily dosing

Evidence Dimension	Clinical Development Status for Ulcerative Colitis
Target Compound Data	Phase 2/3 clinical trial (PALEKONA, NCT06029972) actively recruiting participants
Comparator Or Baseline	Other TPL2 inhibitors (implied to be in earlier phases or different indications)
Quantified Difference	Qualitative advantage in development stage; first-in-class designation
Conditions	Clinical development landscape as of 2025-2026

Why This Matters

For procurement in translational research, a compound with an active late-stage clinical program offers higher confidence in its pharmacological properties and a clearer path for repurposing or comparative studies.

• [1] ClinicalTrials.gov. Study of Tilpisertib Fosmecarbil in Participants With Moderately to Severely Active Ulcerative Colitis (PALEKONA). Identifier: NCT06029972. View Source
• [2] N Crellin et al. P1136 Validation of pERK as a robust pharmacodynamic biomarker for first-in-class TPL2 inhibitors, GS-4875 and TIP, in non-clinical and clinical studies. Journal of Crohn's and Colitis, 20(Supplement_1): jjaf231.1317, 2026. doi: 10.1093/ecco-jcc/jjaf231.1317. View Source

Research Applications of Tilpisertib Fosmecarbil TFA

In Vivo Efficacy with Oral TPL2 Inhibition

The active parent of this compound, GS-4875, has a validated EC50 for inhibiting LPS-stimulated pERK in rat whole blood (664 nM) and in vitro (400 ± 121 nM), demonstrating robust target engagement in a pharmacodynamically relevant model [1]. This supports its use as a high-quality chemical probe for interrogating the TPL2-MEK-ERK signaling axis in rodent models of colitis. Tilpisertib fosmecarbil TFA, as the clinical-stage prodrug, is the most relevant form for translational studies aiming to mimic the pharmacokinetic profile of the drug candidate being tested in humans.

High-Throughput Screening for TPL2 Anti-Inflammatory Compounds

As the active pharmaceutical ingredient (API) in a Phase 2/3 clinical program (NCT06029972), Tilpisertib fosmecarbil TFA is the definitive reference standard for developing and validating analytical methods (e.g., LC-MS/MS assays) to quantify the prodrug and its active metabolite in biological matrices. The availability of a robust, clinical-grade whole-blood assay for pERK inhibition, which showed high concordance between in vitro and in vivo conditions, further underscores its value in pharmacodynamic research [1].

MAP3K Kinase Selectivity Profiling

The high selectivity of its active parent, GS-4875, with an IC50 of 1.3 nM for TPL2 and 'no significant off-target binding activity' , makes Tilpisertib fosmecarbil TFA a valuable tool for comparative studies against broader-spectrum kinase inhibitors. It serves as a highly specific probe to define the unique contribution of the TPL2 pathway to inflammatory responses, distinct from other MAPK pathway modulators.

Clinical TPL2 Target Engagement Biomarkers

Tilpisertib fosmecarbil TFA represents a case study in mechanism-based prodrug design, specifically as an 'intestinally cleaved' molecule [1]. This makes it a relevant compound for researchers studying drug delivery strategies for gastrointestinal diseases, offering a specific example of how a fosmecarbil moiety can be employed to target drug release to the intestine and modify the PK profile of a potent kinase inhibitor.

Application

Selection Property

Validation Focus

Oral TPL2 inhibition in inflammatory disease models

Prodrug-mediated oral bioavailability

Exposure-response modeling in rodent colitis models

High-throughput screening for TPL2 pathway inhibitors

TPL2 inhibition potency context

Assay sensitivity and reproducibility

MAP3K kinase selectivity profiling

Published MAPK selectivity data

Benchmarking novel compounds against known selective inhibitor

TPL2 target engagement biomarker research

Human PK data availability

PK/PD correlation in translational studies

• [1] N Crellin et al. P1136 Validation of pERK as a robust pharmacodynamic biomarker for first-in-class TPL2 inhibitors, GS-4875 and TIP, in non-clinical and clinical studies. Journal of Crohn's and Colitis, 20(Supplement_1): jjaf231.1317, 2026. doi: 10.1093/ecco-jcc/jjaf231.1317. View Source